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molecular formula C10H7N3S B112633 4-(2-Amino-1,3-thiazol-4-yl)benzonitrile CAS No. 436151-85-8

4-(2-Amino-1,3-thiazol-4-yl)benzonitrile

Cat. No. B112633
CAS RN: 436151-85-8
M. Wt: 201.25 g/mol
InChI Key: KKMZKOIZTSRIEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08680091B2

Procedure details

Slurry 4-cyanophenacyl bromide (40 g, 179 mmol), thiourea (13.6 g, 181 mmol) and sodium bicarbonate (15.3 g, 181 mmol) in absolute ethanol (560 mL). Stir the mixture at reflux for 20 h under a nitrogen atmosphere. Cool the slurry to room temperature, filter, wash the solids with ethanol (100 mL), water (3×75 mL) and hexane (3×75 mL). Collect the yellow solid, add water (200 mL) and stir the slurry for 30 min at room temperate. Filter and wash the solid with hexane (excess). Slurry the solid in EtOAc (50 mL) and concentrate in vacuo twice to remove residual water. Collect the desired intermediate as a light yellow solid (36 g, 99%). MS (ES+) m/z: 202.1 (M+H)+.
Name
4-cyanophenacyl bromide
Quantity
40 g
Type
reactant
Reaction Step One
Name
thiourea
Quantity
13.6 g
Type
reactant
Reaction Step Two
Name
sodium bicarbonate
Quantity
15.3 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
560 mL
Type
solvent
Reaction Step Four
Name
4-(2-Amino-thiazol-4-yl)-benzonitrile

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[CH:12]=[CH:11][C:6]([C:7](=O)[CH2:8]Br)=[CH:5][CH:4]=1)#[N:2].[NH2:13][C:14]([NH2:16])=[S:15].C(=O)(O)[O-].[Na+]>C(O)C>[NH2:16][C:14]1[S:15][CH:8]=[C:7]([C:6]2[CH:11]=[CH:12][C:3]([C:1]#[N:2])=[CH:4][CH:5]=2)[N:13]=1 |f:2.3|

Inputs

Step One
Name
4-cyanophenacyl bromide
Quantity
40 g
Type
reactant
Smiles
C(#N)C1=CC=C(C(CBr)=O)C=C1
Step Two
Name
thiourea
Quantity
13.6 g
Type
reactant
Smiles
NC(=S)N
Step Three
Name
sodium bicarbonate
Quantity
15.3 g
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Four
Name
ethanol
Quantity
560 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Stir the mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 20 h under a nitrogen atmosphere
Duration
20 h
FILTRATION
Type
FILTRATION
Details
filter
WASH
Type
WASH
Details
wash the solids with ethanol (100 mL), water (3×75 mL) and hexane (3×75 mL)
CUSTOM
Type
CUSTOM
Details
Collect the yellow solid
ADDITION
Type
ADDITION
Details
add water (200 mL)
STIRRING
Type
STIRRING
Details
stir the slurry for 30 min at room temperate
Duration
30 min
FILTRATION
Type
FILTRATION
Details
Filter
WASH
Type
WASH
Details
wash the solid with hexane (excess)
CONCENTRATION
Type
CONCENTRATION
Details
concentrate in vacuo twice
CUSTOM
Type
CUSTOM
Details
to remove residual water
CUSTOM
Type
CUSTOM
Details
Collect the desired intermediate as a light yellow solid (36 g, 99%)

Outcomes

Product
Name
4-(2-Amino-thiazol-4-yl)-benzonitrile
Type
Smiles
NC=1SC=C(N1)C1=CC=C(C#N)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.